Cas no 2034505-35-4 (N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide
• CAS No: 2034505-35-4
• MF: C₁₈H₂₇N₃O₃S
• MW: 365.490283250809
• CID: 5407891
• Update Time: 2025-06-08

N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-N'-(thiophen-2-ylmethyl)oxamide
• N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C18H27N3O3S/c22-17(18(23)20-13-16-2-1-11-25-16)19-12-14-3-7-21(8-4-14)15-5-9-24-10-6-15/h1-2,11,14-15H,3-10,12-13H2,(H,19,22)(H,20,23)
• InChI Key： YYXLHMMLTWOYFY-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2CCOCC2)CC1)(=O)C(NCC1SC=CC=1)=O

Additional information on N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide

Recent Advances in the Study of N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide (CAS: 2034505-35-4)

The compound N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide (CAS: 2034505-35-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain receptors involved in inflammatory and neurodegenerative pathways. This has led to hypotheses about its potential utility in treating conditions such as Alzheimer's disease and chronic inflammation. Researchers have employed advanced computational modeling and in vitro assays to validate these interactions, providing a solid foundation for further investigation.

In addition to its biological activity, the synthetic pathway of N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide has been optimized to improve yield and purity. Recent publications highlight innovative synthetic strategies that reduce the number of steps and minimize the use of hazardous reagents. These advancements not only enhance the feasibility of large-scale production but also align with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacokinetic studies have also been a focal point of recent research. The compound demonstrates favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects. Ongoing studies are exploring structural modifications to address these issues while preserving the compound's therapeutic efficacy.

Looking ahead, the potential applications of N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide extend beyond its current scope. Early-stage clinical trials are being planned to evaluate its safety and efficacy in human subjects. Furthermore, collaborative efforts between academia and industry are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, the recent advancements in the study of N'-{1-(oxan-4-yl)piperidin-4-ylmethyl}-N-(thiophen-2-yl)methylethanediamide underscore its potential as a versatile and impactful compound in the pharmaceutical landscape. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges.